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Metominostrobin, a strobilurin (QoI) fungicide, has demonstrated significant efficacy in the

control of a wide range of fungal plant pathogens. Its primary mode of action involves the

inhibition of mitochondrial respiration by binding to the Quinone outside (Qo) site of the

cytochrome bc1 complex, thereby blocking ATP synthesis in fungal cells. This guide provides a

comparative analysis of metominostrobin's performance when used in combination with other

fungicides, supported by experimental data, detailed protocols, and visualizations of the

underlying biochemical pathways.

Efficacy of Metominostrobin in Fungicide
Combinations: A Data-Driven Comparison
Field trials have consistently shown that combining metominostrobin with fungicides from

different chemical groups, particularly demethylation inhibitors (DMIs) such as hexaconazole

and prothioconazole, can result in synergistic effects, leading to enhanced disease control and

improved crop yields. This approach is a cornerstone of anti-resistance strategies, as it

combines different modes of action to combat the evolution of resistant fungal strains.

Control of Rice Sheath Blight (Rhizoctonia solani)
A study conducted in West Bengal evaluated the performance of metominostrobin alone and in

combination with hexaconazole against sheath blight in rice. The results, summarized in the

table below, highlight the superior performance of the combination formulation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676514?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Performance of Metominostrobin and its Combination with Hexaconazole against Rice

Sheath Blight[1]

Treatment
Dose (per liter of
water)

Disease Severity
(%)

Yield ( kg/ha )

Metominostrobin

20SC
2 ml 30.1 6350

'Captan 70% +

Hexaconazole 5%'

75WP (pre-mix)

1.5 g 34.5 5910

Hexaconazole 5SC 2 ml 36.2 5820

Tricyclazole 75WP

(Check)
0.6 g 64.9 4880

Untreated Control - 85.3 4520

Data from a field trial conducted during the Kharif season. Disease severity was recorded using

the 0-9 scale.[1]

The data clearly indicates that while metominostrobin alone provided good control of sheath

blight, the pre-mix formulation containing hexaconazole also showed strong efficacy.[1] It is

important to note that a direct, side-by-side comparison of metominostrobin alone versus a

tank-mix of metominostrobin and hexaconazole was not the primary focus of this specific data

set, which evaluated a pre-mixed formulation. However, the strong performance of both

metominostrobin and the combination product underscores the value of these active

ingredients in sheath blight management.[1]

Synergistic Potential with Prothioconazole
A patented synergistic combination of metominostrobin and prothioconazole has been

developed for the curative and preventative control of a broad spectrum of phytopathogenic

fungi.[2][3] While specific field trial data in a tabular format was not available in the public

domain for this guide, the patent highlights that the combination allows for lower application

rates of both active ingredients while maintaining high efficacy, a hallmark of synergistic
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interaction.[2] This combination is particularly noted for its potential in controlling diseases in

various crops including cereals, soybeans, and corn.[3]

Experimental Protocols
The following provides a generalized experimental protocol for evaluating the efficacy of

fungicides against rice sheath blight, based on the methodologies reported in the cited

research.[1]

1. Experimental Design:

Design: Randomized Block Design (RBD).

Replications: Three.

Plot Size: Appropriate for the crop and local conditions (e.g., 5m x 4m).

2. Crop and Pathogen:

Crop: Rice (Oryza sativa), susceptible variety.

Pathogen:Rhizoctonia solani (Sheath Blight).

Inoculation: Natural or artificial inoculation to ensure adequate disease pressure.

3. Fungicide Application:

Treatments: Include metominostrobin alone, combination products (e.g., metominostrobin +

hexaconazole), a standard check fungicide, and an untreated control.

Application Timing: Typically, two sprays are applied: the first at the initial appearance of the

disease and the second 10-15 days later.

Application Method: Foliar spray using a calibrated sprayer to ensure uniform coverage.

4. Data Collection and Analysis:
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Disease Assessment: Disease severity is recorded 10-15 days after the final spray. A

standardized scale, such as the 0-9 scale from the International Rice Research Institute

(IRRI), is used to assess the percentage of disease on the plant.

Yield Data: Grain yield from each plot is harvested, dried, and weighed to determine the yield

in kilograms per hectare ( kg/ha ).

Statistical Analysis: Data on disease severity and yield are subjected to Analysis of Variance

(ANOVA) to determine the statistical significance of the differences between treatments.

Signaling Pathways and Mode of Action
The enhanced efficacy of combining metominostrobin with DMI fungicides can be attributed to

their distinct modes of action, which target different essential processes in the fungal cell.

Metominostrobin (QoI Fungicide): Inhibition of Mitochondrial Respiration

Metominostrobin targets Complex III of the mitochondrial electron transport chain. By binding to

the Qo site, it blocks the transfer of electrons from ubiquinol to cytochrome c, which is a critical

step in the production of ATP. This disruption of the energy supply ultimately leads to the

inhibition of fungal growth and development.
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Click to download full resolution via product page

Figure 1: Mode of action of Metominostrobin (QoI) on the fungal mitochondrial electron

transport chain.

DMI Fungicides (e.g., Hexaconazole, Prothioconazole): Inhibition of Ergosterol Biosynthesis

DMI fungicides inhibit the enzyme C14-demethylase, which is essential for the biosynthesis of

ergosterol. Ergosterol is a vital component of the fungal cell membrane, analogous to

cholesterol in animal cells. Its depletion disrupts membrane integrity and function, leading to

the inhibition of fungal growth.
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Figure 2: Mode of action of DMI fungicides on the ergosterol biosynthesis pathway.
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Conclusion
The combination of metominostrobin with fungicides from different chemical groups, particularly

DMIs, offers a powerful tool for the effective and sustainable management of fungal plant

diseases. The synergistic or additive effects observed in these combinations lead to enhanced

disease control, improved crop yields, and a reduced risk of fungicide resistance development.

The data and experimental protocols presented in this guide provide a foundation for

researchers and professionals in the field to further explore and optimize the use of

metominostrobin-based fungicide programs. The distinct modes of action, targeting both

mitochondrial respiration and ergosterol biosynthesis, provide a robust and multifaceted

approach to protecting crops from devastating fungal pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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